Cas no 101084-19-9 (4-bromo-3-methyl-1,2-oxazole)

4-bromo-3-methyl-1,2-oxazole structure
4-bromo-3-methyl-1,2-oxazole structure
Product Name:4-bromo-3-methyl-1,2-oxazole
CAS No:101084-19-9
MF:C4H4BrNO
MW:161.984660148621
MDL:MFCD28960568
CID:124478
PubChem ID:23445472
Update Time:2025-04-18

4-bromo-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,4-bromo-3-methyl-
    • Isoxazole, 4-bromo-3-methyl- (6CI)
    • 4-Bromo-3-methylisoxazole
    • 4-bromo-3-methyl-1,2-oxazole
    • 101084-19-9
    • BEA08419
    • E79470
    • SY265513
    • F2147-8093
    • Isoxazole, 4-bromo-3-methyl-
    • AM20210014
    • EN300-217647
    • A937259
    • SCHEMBL12777840
    • MFCD28960568
    • AKOS027322034
    • NXUGSYBTPQHKQB-UHFFFAOYSA-N
    • 4-bromo-3-methyl-isoxazole
    • DB-287757
    • MDL： MFCD28960568
    • Inchi： 1S/C4H4BrNO/c1-3-4(5)2-7-6-3/h2H,1H3
    • InChI Key： NXUGSYBTPQHKQB-UHFFFAOYSA-N
    • SMILES： BrC1=CON=C1C

Computed Properties

  • Exact Mass: 160.94762
  • Monoisotopic Mass: 160.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 68.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 143-145 ºC
  • Flash Point: 72.6±21.8 ºC,
  • Refractive Index: 1.4742 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (7.5 g/l) (25 º C),
  • PSA: 26.03

4-bromo-3-methyl-1,2-oxazole Pricemore >>

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4-bromo-3-methyl-1,2-oxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:101084-19-9)4-bromo-3-methyl-1,2-oxazole
Order Number:A937259
Stock Status:in Stock
Quantity:100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:22
Price ($):241.0/363.0/702.0/1732.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:101084-19-9)4-bromo-3-methyl-1,2-oxazole
A937259
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):241.0/363.0/702.0/1732.0
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